![molecular formula C16H15NO2 B2629314 N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide CAS No. 2411183-50-9](/img/structure/B2629314.png)
N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide
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Description
“N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide” is a complex organic molecule that contains a naphthalene ring, a cyclopropyl group, an oxirane (epoxide) ring, and a carboxamide group . The (1R,2S) notation indicates the configuration of the chiral centers in the molecule .
Molecular Structure Analysis
The molecule contains several functional groups that contribute to its overall structure. The naphthalene ring is a polycyclic aromatic hydrocarbon, the cyclopropyl group is a three-membered carbon ring, the oxirane is a three-membered ring containing an oxygen atom, and the carboxamide group contains a carbonyl (C=O) and an amine (NH2) group .
Chemical Reactions Analysis
Epoxides like the oxirane ring in this molecule are highly reactive and can undergo ring-opening reactions in the presence of acids or bases . The carboxamide group can participate in various reactions, such as hydrolysis or condensation .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the characteristics of its functional groups. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents .
Mechanism of Action
properties
IUPAC Name |
N-[(1R,2S)-2-naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO2/c18-16(15-9-19-15)17-14-8-13(14)12-7-3-5-10-4-1-2-6-11(10)12/h1-7,13-15H,8-9H2,(H,17,18)/t13-,14+,15?/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQZWIYGSBLRNEJ-SNTRVMSOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1NC(=O)C2CO2)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]1NC(=O)C2CO2)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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